N,N-Dicyclohexylbenzamide

• CAS: 1035-52-5

Core Science & Biosynthesis

Crystallographic data and X-ray diffraction analysis of N,N-Dicyclohexylbenzamide

An In-Depth Technical Guide to the Crystallographic Analysis of N,N-Dicyclohexylbenzamide: A Methodological Approach

Disclaimer: As of the latest search of publicly available crystallographic databases, including the Cambridge Structural Database (CSD), a definitive crystal structure for N,N-Dicyclohexylbenzamide has not been reported. This guide is therefore presented as a comprehensive methodological workflow, providing researchers, scientists, and drug development professionals with the foundational principles and practical steps required to undertake such an analysis. The insights and data from structurally related molecules will be used for illustrative purposes to project potential structural features of N,N-Dicyclohexylbenzamide.

Introduction: The Structural Significance of N,N-Dicyclohexylbenzamide

N,N-Dicyclohexylbenzamide is a molecule of interest due to the conformational flexibility imparted by its two cyclohexyl rings and the rotational freedom around the amide bond. The three-dimensional arrangement of these functional groups dictates the molecule's steric and electronic properties, which in turn influence its reactivity, physical properties, and potential biological activity. Single-crystal X-ray diffraction provides the most definitive method for elucidating the solid-state conformation and intermolecular interactions of such molecules. Understanding these features is paramount in fields such as materials science, where crystal packing influences bulk properties, and in drug design, where molecular conformation is key to receptor binding.

This guide will provide a detailed walkthrough of the process of determining and analyzing the crystal structure of a molecule like N,N-Dicyclohexylbenzamide, from the initial step of crystal growth to the final interpretation of the crystallographic data.

Experimental Workflow: From Powder to Solved Structure

The journey to a crystal structure is a multi-step process that requires careful planning and execution. The following diagram outlines the typical workflow for a single-crystal X-ray diffraction study.

Caption: A flowchart illustrating the key stages in determining a crystal structure.

Step 1: Synthesis and Crystal Growth

The prerequisite for any single-crystal X-ray diffraction study is the availability of high-quality single crystals. For a molecule like N,N-Dicyclohexylbenzamide, which is a solid at room temperature, the following techniques are commonly employed for crystal growth:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., ethanol, acetone, or a mixture) is allowed to evaporate slowly in a dust-free environment. The choice of solvent is critical and often determined empirically.

• Vapor Diffusion: A solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile "anti-solvent" in which the compound is less soluble. Slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the compound, promoting crystallization.

• Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, allowing crystals to form as the solubility decreases.

Step 2: X-ray Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is kept at a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations of the atoms, which results in a higher quality diffraction pattern.

The diffractometer rotates the crystal through a series of orientations while irradiating it with monochromatic X-rays. A detector measures the positions and intensities of the diffracted X-ray beams.

Step 3: Structure Solution and Refinement

The collected diffraction data is a set of reflections, each with a specific intensity. The process of converting this data into a 3D model of the molecule involves two key computational steps:

• Structure Solution: This involves solving the "phase problem." While the intensities of the diffracted beams are measured, their phases are lost. Computational methods, such as direct methods or Patterson methods, are used to estimate the initial phases and generate an initial electron density map.

• Structure Refinement: An initial atomic model is built into the electron density map. The positions and anisotropic displacement parameters of the atoms are then refined using a least-squares algorithm to achieve the best possible fit between the observed diffraction data and the data calculated from the model.

Analysis of Crystallographic Data: A Hypothetical Case for N,N-Dicyclohexylbenzamide

In the absence of experimental data for N,N-Dicyclohexylbenzamide, we can predict some of its likely structural features based on the analysis of related compounds found in the Cambridge Structural Database.

Crystallographic Parameters

The following table summarizes the kind of crystallographic data that would be obtained from a successful X-ray diffraction experiment.

Parameter	Description
Chemical Formula	C₁₉H₂₇NO
Formula Weight	285.43 g/mol
Crystal System	The crystal system (e.g., monoclinic, orthorhombic) describes the symmetry of the unit cell.
Space Group	The space group provides a complete description of the symmetry of the crystal.
Unit Cell Dimensions	a, b, c (Å) and α, β, γ (°). These define the size and shape of the unit cell.
Volume	The volume of the unit cell in ų.
Z	The number of molecules per unit cell.
Calculated Density	The density of the crystal calculated from the formula weight and unit cell volume.
Radiation	The type of X-ray radiation used (e.g., Mo Kα, λ = 0.71073 Å).
Temperature	The temperature at which the data was collected (e.g., 100 K).
Final R indices [I > 2σ(I)]	R1 and wR2. These are measures of the agreement between the observed and calculated structure factors. Lower values indicate a better refinement.
Goodness-of-fit on F²	A value close to 1.0 indicates a good refinement.

Molecular Conformation

The key structural features of N,N-Dicyclohexylbenzamide would be the conformation of the two cyclohexyl rings and the orientation of the benzamide group.

• Cyclohexyl Rings: Based on related structures, it is highly probable that both cyclohexyl rings would adopt a stable chair conformation.[1][2][3]

• Amide Bond: The C-N amide bond is expected to have partial double bond character, leading to a planar arrangement of the atoms involved (O=C-N). The rotation around this bond is restricted.

• Torsion Angles: The overall shape of the molecule would be defined by the torsion angles between the phenyl ring and the amide plane, and between the amide plane and the two cyclohexyl rings. These angles would be influenced by steric hindrance between the bulky cyclohexyl groups and the phenyl ring.

Intermolecular Interactions

In the absence of traditional hydrogen bond donors (like N-H), the crystal packing of N,N-Dicyclohexylbenzamide would be governed by weaker intermolecular interactions, such as:

• C-H···O interactions: Weak hydrogen bonds between carbon-hydrogen bonds and the carbonyl oxygen are likely to play a significant role in the crystal packing, potentially forming chains or sheets of molecules.[3]

• van der Waals forces: These non-specific interactions will also contribute to the overall packing efficiency.

The following diagram illustrates the logical flow of analyzing the refined crystal structure.

Caption: A diagram showing the analysis of intramolecular and intermolecular features from a refined crystal structure.

Conclusion and Future Outlook

While the crystal structure of N,N-Dicyclohexylbenzamide remains to be determined, this guide has outlined the comprehensive experimental and analytical workflow required for its elucidation. The insights from structurally related compounds suggest that the molecule would exhibit chair conformations for the cyclohexyl rings and that its crystal packing would be dominated by weak C-H···O interactions and van der Waals forces.

The determination of the crystal structure of N,N-Dicyclohexylbenzamide would provide valuable data for computational modeling, understanding its physical properties, and for the rational design of new materials or bioactive molecules. Researchers with access to this compound are encouraged to pursue its crystallization and structural analysis, and to deposit the resulting data in the Cambridge Structural Database for the benefit of the wider scientific community.

References

• Akerman, K., et al. (2009). 2,4-Dichloro-N-cyclohexylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 65(10), o2523. Available at: [Link]

• Saeed, S., et al. (2009). 4-Chloro-N-cyclohexylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1539. Available at: [Link]

• Saeed, S., et al. (2012). N,N-Dicyclohexylcyclohexanecarboxamide. Acta Crystallographica Section E: Structure Reports Online, 68(7), o2261. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD). Available at: [Link]

• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. Available at: [Link]

• Hanawalt, J. D., Rinn, H. W., & Frevel, L. K. (1938). Chemical Analysis by X-ray Diffraction. Industrial & Engineering Chemistry Analytical Edition, 10(9), 457-512. Available at: [Link]

• PubChem. N,N-dicyclohexylbenzamide. Available at: [Link]

Sources

• 1. 2,4-Dichloro-N-cyclo­hexyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Chloro-N-cyclo­hexyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Probing the Frontier: An In-depth Technical Guide to the Electronic Properties and DFT Calculations of N,N-Dicyclohexylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dicyclohexylbenzamide, a tertiary amide featuring bulky cycloaliphatic substituents, presents a unique molecular architecture that influences its electronic landscape. This guide provides a comprehensive framework for investigating its electronic properties through a synergistic approach combining Density Functional Theory (DFT) calculations and experimental electrochemical and spectroscopic techniques. We delve into the theoretical underpinnings and provide detailed, field-proven protocols for researchers aiming to characterize this molecule or its derivatives. This document serves as a self-validating system, explaining the causality behind methodological choices to ensure robust and reproducible results.

Introduction: The Significance of Benzamide Scaffolds

Benzamide derivatives are a cornerstone in medicinal chemistry and materials science, renowned for their diverse biological activities and versatile chemical properties.[1][2] The amide bond, a fundamental unit in biological systems, imparts specific steric and electronic characteristics to these molecules.[3] The nature of the substituents on both the benzoyl ring and the amide nitrogen profoundly dictates the molecule's conformation, electronic structure, and, consequently, its function.

N,N-Dicyclohexylbenzamide (Figure 1) is a compelling subject for study. The two bulky cyclohexyl groups attached to the nitrogen atom are expected to induce significant steric hindrance, forcing a non-planar arrangement between the benzoyl group and the nitrogen lone pair. This torsional strain has critical implications for the molecule's electronic properties, including the extent of π-conjugation, the energy levels of its frontier molecular orbitals (HOMO and LUMO), and its overall reactivity. Understanding these properties is paramount for applications ranging from the design of novel pharmaceuticals to the development of advanced organic materials.

Figure 1. Chemical structure of N,N-Dicyclohexylbenzamide.

This guide will systematically explore the electronic characteristics of N,N-Dicyclohexylbenzamide by integrating computational modeling with empirical validation.

Theoretical Framework: Density Functional Theory (DFT)

Density Functional Theory has emerged as a powerful tool in computational chemistry, offering a balance between accuracy and computational cost for studying the electronic structure of molecules.[4][5] DFT calculations allow us to predict a range of electronic properties that are often challenging to measure directly.

Key Electronic Descriptors

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's electronic behavior. The HOMO energy correlates with the ability to donate electrons (ionization potential), while the LUMO energy relates to the ability to accept electrons (electron affinity). The HOMO-LUMO energy gap (ΔE) is a crucial indicator of chemical reactivity and kinetic stability.[6] A smaller gap generally implies higher reactivity.

• Molecular Electrostatic Potential (MEP): The MEP map is a visual representation of the charge distribution on the molecule's surface. It helps identify electrophilic (electron-poor, positive potential) and nucleophilic (electron-rich, negative potential) sites, providing insights into intermolecular interactions and reactivity.[6]

• Global Reactivity Descriptors: Parameters such as electronegativity (χ), chemical hardness (η), and global softness (S) can be derived from HOMO and LUMO energies to quantify the overall reactivity of the molecule.

Computational Protocol: A Step-by-Step Guide

This protocol outlines a robust methodology for performing DFT calculations on N,N-Dicyclohexylbenzamide.

Protocol 1: DFT Calculation Workflow

• Structure Optimization:

  • Rationale: The first and most critical step is to find the lowest energy (most stable) conformation of the molecule. Electronic properties are highly sensitive to geometry.

  • Method: Employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. B3LYP is widely used for organic molecules as it provides a good balance of accuracy for geometries and energies.

  • Basis Set: Utilize the 6-311++G(d,p) basis set. This is a flexible, split-valence triple-zeta basis set that includes diffuse functions (++) to accurately describe anions and weak interactions, and polarization functions (d,p) to allow for non-spherical electron distribution.

  • Software: Gaussian, ORCA, or similar quantum chemistry packages.

  • Verification: Confirm that a true energy minimum has been reached by performing a frequency calculation. The absence of imaginary frequencies indicates a stable structure.

• Electronic Property Calculation:

  • Rationale: Once the optimized geometry is obtained, a single-point energy calculation is performed to derive the electronic properties.

  • Method: Using the same B3LYP/6-311++G(d,p) level of theory on the optimized structure.

  • Properties to Extract:

    • HOMO and LUMO energies.

    • Molecular orbital surfaces (for visualization).

    • Molecular Electrostatic Potential (MEP) map.

    • Mulliken or Natural Population Analysis (NPA) atomic charges.[6]

• Data Analysis:

  • Calculate the HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO).

  • Visualize the HOMO and LUMO distributions to understand the nature of electronic transitions. For benzamides, the HOMO is often localized on the benzene ring, while the LUMO may be distributed across the carbonyl group.

  • Analyze the MEP map to identify regions of high and low electron density. The carbonyl oxygen is expected to be a site of negative potential, while the amide nitrogen's environment will be influenced by the bulky cyclohexyl groups.

Caption: DFT calculation workflow for N,N-Dicyclohexylbenzamide.

Experimental Validation: Bridging Theory and Reality

Computational predictions must be validated by experimental data. A combination of electrochemical and spectroscopic techniques provides a comprehensive picture of the molecule's electronic behavior.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful electrochemical technique for probing the redox properties of a molecule. It allows for the experimental estimation of HOMO and LUMO energy levels.

Protocol 2: Cyclic Voltammetry Measurement

• Sample Preparation:

  • Dissolve N,N-Dicyclohexylbenzamide (typically 1-2 mM) in an anhydrous, degassed electrochemical solvent (e.g., acetonitrile or dichloromethane).

  • Add a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6) to ensure conductivity.

  • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove oxygen, which can interfere with the measurement.

• Instrumentation & Setup:

  • Potentiostat: A standard three-electrode system.

  • Working Electrode: Glassy carbon or platinum disk electrode.

  • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

  • Counter Electrode: Platinum wire.

• Data Acquisition:

  • Record a voltammogram of the solvent and electrolyte alone (a blank) to identify any background signals.

  • Record the voltammogram of the sample solution. Scan from an initial potential towards a positive potential to measure the oxidation potential (Eox) and then towards a negative potential to measure the reduction potential (Ered).

  • Add an internal reference standard, such as the ferrocene/ferrocenium (Fc/Fc+) couple, at the end of the experiment and record the voltammogram again. The Fc/Fc+ couple has a well-defined redox potential and is used to calibrate the measurements against the vacuum level.

• Data Analysis:

  • Determine the onset oxidation (Eoxonset) and onset reduction (Eredonset) potentials from the voltammogram.

  • Estimate the HOMO and LUMO energy levels using the following empirical equations (referenced against Fc/Fc+):

    • EHOMO (eV) = -[Eoxonset - E1/2(Fc/Fc+) + 4.8]

    • ELUMO (eV) = -[Eredonset - E1/2(Fc/Fc+) + 4.8]

    • Note: The value of 4.8 eV is the energy level of the Fc/Fc+ couple relative to the vacuum level. This value can vary slightly in the literature.

Caption: Experimental workflow for Cyclic Voltammetry.

UV-Visible and Fluorescence Spectroscopy

UV-Vis absorption spectroscopy probes the electronic transitions from the ground state to excited states, while fluorescence spectroscopy measures the emission from the first excited state back to the ground state.

• UV-Visible Spectroscopy: The absorption onset (λonset) can be used to estimate the optical band gap (Egopt), which is related to the HOMO-LUMO gap.

  • Egopt (eV) = 1240 / λonset (nm)

• Fluorescence Spectroscopy: The emission spectrum provides information about the energy of the first singlet excited state. The difference between the absorption and emission maxima (the Stokes shift) can give insights into the geometric relaxation of the molecule in the excited state.

Protocol 3: Spectroscopic Analysis

• Sample Preparation: Prepare dilute solutions (micromolar range) of N,N-Dicyclohexylbenzamide in a UV-transparent solvent (e.g., cyclohexane, acetonitrile).

• UV-Vis Measurement: Record the absorption spectrum using a dual-beam spectrophotometer.

• Fluorescence Measurement: Record the emission spectrum using a fluorometer, exciting at the wavelength of maximum absorption (λmax).

• Data Analysis: Determine λonset from the absorption spectrum and calculate the optical band gap. Compare this value with the electrochemical band gap (ELUMO - EHOMO) from CV and the theoretical gap from DFT.

Synthesis of Results: A Cohesive Picture

The true power of this approach lies in the integration of computational and experimental data. Discrepancies between theoretical predictions and experimental results can be as informative as agreements, often pointing to environmental effects (like solvation) or limitations of the chosen theoretical model.

Property	DFT (B3LYP/6-311++G(d,p))	Cyclic Voltammetry	UV-Vis Spectroscopy
HOMO Energy	Calculated Value (eV)	Estimated from Eox (eV)	-
LUMO Energy	Calculated Value (eV)	Estimated from Ered (eV)	-
Energy Gap (ΔE)	ELUMO - EHOMO (eV)	ELUMO - EHOMO (eV)	Optical Gap (Egopt) (eV)

Table 1: Framework for Comparing Theoretical and Experimental Data.

For N,N-Dicyclohexylbenzamide, the steric hindrance from the cyclohexyl groups is expected to twist the amide bond, disrupting the conjugation between the nitrogen lone pair and the benzoyl π-system. This would likely lead to:

• A stabilized (lower energy) HOMO compared to a planar analogue, as the destabilizing effect of the lone pair's conjugation is reduced.

• A larger HOMO-LUMO gap compared to more planar benzamides.

• Blue-shifted absorption (higher energy) in the UV-Vis spectrum.

The MEP map would likely show a highly accessible and electron-rich carbonyl oxygen, making it a primary site for hydrogen bonding or electrophilic attack.

Conclusion

This technical guide has outlined a comprehensive, multi-faceted strategy for the in-depth characterization of the electronic properties of N,N-Dicyclohexylbenzamide. By rigorously applying the detailed DFT and experimental protocols, researchers can build a robust and validated understanding of the molecule's electronic structure. This knowledge is a critical prerequisite for the rational design of novel molecules with tailored properties for applications in drug development and materials science, where the subtle interplay of steric and electronic effects governs molecular function.

References

• MDPI.

• Benchchem.

• ResearchGate.

• ACS Publications.

• ResearchGate.

• PubMed.

• PMC.

• ResearchGate.

• Taylor & Francis Online.

• Royal Society of Chemistry.

• PubMed.

• PubChem.

• International Journal of Pharmaceutical Sciences and Research.

• arXiv.

• ResearchGate.

• Benchchem.

• PubChem.

• MDPI.

• Semantic Scholar.

• PubMed.

• Arabian Journal of Chemistry.

• ResearchGate.

• ResearchGate.

• SciSpace.

• PubChem.

Sources

• 1. SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL N,N-CYCLIC-2,4-DIHYDROXYTHIOBENZAMIDE DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Ultimate carcinogenic metabolites from aromatic and heterocyclic aromatic amines: a computational study in relation to their mutagenic potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization and density functional theory investigations of the <i>N</i>,<i>N</i>-diacylaniline derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 6. tandfonline.com [tandfonline.com]

Introduction: The Strategic Role of Steric Hindrance in Benzamide Chemistry

An In-Depth Technical Guide to the Mechanism of Action of Bulky Benzamides in Organic Synthesis

Benzamides are a cornerstone functional group in organic synthesis, celebrated for their robustness and versatile reactivity.[1] They serve as critical intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials.[1][2] While the fundamental reactivity of the amide bond is well-understood, the strategic incorporation of sterically demanding, or "bulky," substituents on the amide nitrogen or the aromatic ring has unlocked a new dimension of control in modern synthetic chemistry. This guide provides an in-depth exploration of the mechanisms through which bulky benzamides govern reaction pathways, enforce stereoselectivity, and enable previously inaccessible transformations.

The term "bulky" in this context refers to substituents with significant three-dimensional volume, such as tert-butyl, isopropyl, or aryl groups.[3][4] The presence of this steric bulk is not an incidental feature; it is a deliberate design element that exerts profound influence over the molecule's behavior. By restricting bond rotation, blocking certain reaction trajectories, and creating specific chiral environments, these bulky groups allow chemists to achieve remarkable levels of precision. This guide will delve into the core mechanisms where this steric influence is paramount, including their role as directing groups in C–H activation, their application in the synthesis of axially chiral atropisomers, and their function as scaffolds for chiral ligands. For researchers and drug development professionals, understanding these mechanisms is crucial for designing efficient, selective, and innovative synthetic routes to complex molecular targets.

Part 1: Bulky Benzamides as Directing Groups in C–H Functionalization

Transition metal-catalyzed C–H bond activation has revolutionized synthetic chemistry by allowing for the direct functionalization of otherwise inert C–H bonds.[5][6] In this field, bulky benzamides have emerged as powerful directing groups, guiding catalysts to a specific position on the aromatic ring with high regioselectivity.

Mechanism of Action: Chelation-Assisted C–H Activation

The primary mechanism involves the benzamide's carbonyl oxygen and, in many cases, a heteroatom on the N-substituent (e.g., N-methoxy amides) acting as a bidentate ligand.[5][7] This moiety coordinates to a transition metal center (commonly Pd, Rh, or Ru), forming a stable five- or six-membered metallacycle intermediate.[8][9] This chelation event brings the metal catalyst into close proximity to the ortho C–H bond of the benzamide ring, dramatically increasing its local concentration and facilitating its cleavage in a process often described as a concerted metalation-deprotonation (CMD) pathway.[8]

The steric bulk on the amide nitrogen serves several critical functions:

• Enforcing a Planar Conformation: Bulky groups restrict rotation around the C-N bond, locking the amide into a conformation that is pre-organized for effective chelation with the metal center.

• Preventing Undesired Reactions: The steric hindrance can block alternative reaction sites and prevent catalyst deactivation or product inhibition.[10] For instance, in some Rh(III)-catalyzed olefinations, the bulk prevents β-hydride elimination, favoring the desired C-N reductive elimination pathway.[5]

• Controlling Regioselectivity: When multiple C–H bonds are available, the catalyst will preferentially activate the one that is least sterically encumbered, allowing for fine-tuned control over the reaction's outcome.[10][11]

A generalized workflow for troubleshooting common issues in these reactions, such as low yield or poor regioselectivity, is outlined below.

Caption: A logical workflow for troubleshooting C–H functionalization reactions.

Experimental Protocol: Palladium-Catalyzed ortho-Arylation of N-Methoxy Benzamide

This protocol is a representative example of a directed C–H functionalization reaction, demonstrating the effectiveness of the N-methoxy amide directing group.[10]

Materials:

• N-methoxy benzamide (1.0 equiv)

• Aryl iodide (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 5 mol%)

• Silver(I) carbonate (Ag₂CO₃, 2.0 equiv)

• Anhydrous, degassed dichloromethane (DCM)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (oven-dried)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add N-methoxy benzamide, the corresponding aryl iodide, Pd(OAc)₂, and Ag₂CO₃.

• Seal the vessel and evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous, degassed DCM via syringe.

• Place the vessel in a pre-heated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with additional DCM.

• Filter the mixture through a pad of Celite® to remove inorganic salts, washing the pad with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired ortho-arylated benzamide.

Self-Validation: The protocol's integrity is confirmed by running a control reaction without the Pd(OAc)₂ catalyst, which should result in no product formation. Additionally, using a benzamide lacking the N-methoxy directing group should lead to a significant decrease in yield and a loss of regioselectivity, confirming the directing group's essential role.

Part 2: Enforcing Axial Chirality: The Synthesis of Atropisomeric Benzamides

Atropisomerism occurs when rotation around a single bond is sufficiently restricted, leading to stable, non-interconverting stereoisomers. Bulky benzamides are exemplary scaffolds for creating C-C or C-N axial chirality.[12][13] The steric clash between bulky ortho-substituents on the aromatic ring and the substituents on the amide nitrogen creates a high rotational energy barrier, allowing for the isolation of individual enantiomers.[14]

Mechanism of Action: Catalyst-Controlled Asymmetric Functionalization

The synthesis of enantioenriched atropisomeric benzamides relies on asymmetric catalysis, where a chiral catalyst interacts with the prochiral substrate to control the stereochemical outcome of a bond-forming reaction.[15] A prominent example is the peptide-catalyzed enantioselective bromination of 3-hydroxybenzamides.[12][16]

In this mechanism:

• Multipoint Recognition: A chiral catalyst, such as a bifunctional organocatalyst or a short peptide, forms a non-covalent complex with the benzamide substrate.[14] This interaction, often involving hydrogen bonding, positions the substrate in a specific, rigid conformation.[17]

• Stereochemical-Determining Step: The catalyst sterically shields one of the two prochiral faces of the aromatic ring.

• Directed Reaction: An electrophile (e.g., a brominating agent) is directed to the unshielded face, leading to the functionalization of an ortho-position. This initial functionalization is the enantiodetermining step, as it sets the axial chirality.[14]

• Racemization Barrier: Once the first ortho-substituent is installed, the rotational barrier of the C-aryl bond increases significantly, preventing racemization and locking in the newly formed chirality.[14]

Caption: Mechanism of catalyst-controlled atroposelective functionalization.

Data on Bifunctional Organocatalyst-Mediated Bromination

The following table summarizes the results for the enantioselective synthesis of axially chiral benzamides using a quinidine-derived bifunctional organocatalyst, demonstrating the impact of substrate structure on selectivity.[14]

Entry	Substrate (Benzamide)	Product	Yield (%)	ee (%)
1	3-hydroxy-N,N-diisopropyl	Tribrominated	99	75
2	3-hydroxy-N,N-diethyl	Tribrominated	99	69
3	3-hydroxy-N,N-dimethyl	Tribrominated	99	49
4	3-methoxy-N,N-diisopropyl	Tribrominated	99	63
5	3-hydroxy-5-methyl-N,N-diisopropyl	Dibrominated	99	80

Data synthesized from Beilstein J. Org. Chem. 2017, 13, 1518–1523.[14]

The data clearly indicates that bulkier substituents on the amide nitrogen (diisopropyl > diethyl > dimethyl) lead to higher enantioselectivity, underscoring the critical role of steric hindrance in achieving stereocontrol.[14]

Part 3: Bulky Benzamides as Scaffolds for Chiral Ligands

Beyond their roles as substrates or directing groups, bulky benzamide motifs are frequently incorporated into the structure of chiral ligands used in asymmetric catalysis.[18][19] In this capacity, the benzamide unit helps to create a well-defined and sterically crowded chiral environment around a coordinated metal center.

Mechanism of Action: Creating a Chiral Pocket

C₂-symmetric chiral bisamide ligands are a prominent class where this principle is applied.[18] These ligands are synthesized from chiral precursors and feature two identical, bulky amide arms. When coordinated to a metal (e.g., Ti(IV), Cu(II)), the ligand enforces a specific geometry on the resulting complex.[18][20]

The mechanism of stereochemical induction proceeds as follows:

• Ligand-Metal Coordination: The chiral bisamide ligand coordinates to the metal center, typically through the amide oxygen or nitrogen atoms.

• Formation of a Chiral Pocket: The bulky substituents of the ligand create a sterically defined three-dimensional pocket around the metal's active site.

• Substrate Binding: The reacting substrates coordinate to the metal within this chiral pocket. The steric interactions between the substrates and the bulky ligand framework allow only one orientation of substrate binding to be energetically favorable.

• Enantioselective Transformation: The subsequent chemical transformation (e.g., an alkylation, reduction, or cycloaddition) proceeds through this favored, low-energy transition state, resulting in the preferential formation of one enantiomer of the product. The rigidity and steric bulk of the ligand are directly correlated with the degree of enantioselectivity.[21]

Caption: Role of a bulky benzamide ligand in creating a chiral pocket for asymmetric catalysis.

Conclusion

The strategic use of bulky benzamides represents a sophisticated approach to controlling reactivity and selectivity in organic synthesis. The steric hindrance imparted by these groups is not a passive feature but an active tool that chemists can wield to direct catalysts, enforce specific molecular geometries, and create stable chiral structures. From the chelation-controlled precision of C–H activation to the catalyst-mediated generation of atropisomers, the mechanisms discussed in this guide highlight a central theme: the deliberate manipulation of non-covalent interactions and steric repulsion to achieve otherwise challenging synthetic outcomes. As the demand for complex, enantiopure molecules in pharmaceuticals and materials science continues to grow, a deep, mechanistic understanding of how bulky benzamides operate will remain indispensable for the modern synthetic chemist.

References

• Miller, S. J., et al. (2013). Atroposelective Synthesis of Benzamides Through Peptide-Mediated Bromination. Department of Chemistry, Yale University.

• Scholl, Z., et al. (2013). Enantioselective Synthesis of Atropisomeric Benzamides through Peptide-Catalyzed Bromination. Journal of the American Chemical Society. Available at: [Link]

• Scholl, Z., et al. (2014). Enantioselective Synthesis of Atropisomeric Benzamides through Peptide-Catalyzed Bromination. PMC. Available at: [Link]

• Scholl, Z., et al. (2013). Enantioselective synthesis of atropisomeric benzamides through peptide-catalyzed bromination. PubMed. Available at: [Link]

• Akiyama, T., et al. (2017). Bifunctional organocatalysts for the asymmetric synthesis of axially chiral benzamides. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Khan, I., et al. (2011). Synthesis and Characterization of Some New C2 Symmetric Chiral Bisamide Ligands Derived from Chiral Feist's Acid. PMC. Available at: [Link]

• Olah, G. A., et al. (2012). Benzamide synthesis by direct electrophilic aromatic substitution with cyanoguanidine. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Li, X. (2020). Recent Advances in Catalytic Asymmetric Construction of Atropisomers. ACS Catalysis. Available at: [Link]

• Daugulis, O., et al. (2015). A Simple and Versatile Amide Directing Group for C–H Functionalizations. PMC. Available at: [Link]

• Cramer, N., et al. (2021). Enantioselective and Diastereoselective C–H Alkylation of Benzamides: Synergized Axial and Central Chirality via a Single Stereodetermining Step. ACS Catalysis. Available at: [Link]

• Guiry, P. J. (2018). The Synthesis of Chiral P,N Ligands and Their Applications in Asymmetric Catalysis. University College Dublin. Available at: [Link]

• Sigman, M. S., et al. (2012). Multidimensional steric parameters in the analysis of asymmetric catalytic reactions. Nature Chemistry. Available at: [Link]

• Feng, X., et al. (2015). Chiral N,N′-dioxide ligands: synthesis, coordination chemistry and asymmetric catalysis. Organic Chemistry Frontiers. Available at: [Link]

• Skrydstrup, T., et al. (2018). Synthesis and stability of strongly acidic benzamide derivatives. PMC. Available at: [Link]

• Jamison, T. F., et al. (2021). A contra-steric chemoselective hydrometallation strategy with bulky NHC for catalytic asymmetric branched allylamine synthesis. PMC. Available at: [Link]

• Feng, X., et al. (2018). Atroposelective Catalytic Asymmetric Allylic Alkylation Reaction for Axially Chiral Anilides with Achiral Morita–Baylis–Hillman Carbonates. Journal of the American Chemical Society. Available at: [Link]

• Kim, I. S., et al. (2016). Cobalt-Catalyzed C–H Activation/Annulation of Benzamides with Fluorine-Containing Alkynes: A Route to 3- and 4-Fluoroalkylated Isoquinolinones. PMC. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Versatility of Benzamide in Organic Synthesis. INNO PHARMCHEM. Available at: [Link]

• Coles, S. J., et al. (2021). Efficacy of directing groups under optimum reaction conditions. ResearchGate. Available at: [Link]

• Daugulis, O., et al. (2013). Transition-Metal-Catalyzed C–H Bond Activation for the Formation of C–C Bonds in Complex Molecules. PMC. Available at: [Link]

• Al-Masum, M., et al. (2018). Exploiting the Chiral Ligands of Bis(imidazolinyl)- and Bis(oxazolinyl)thiophenes—Synthesis and Application in Cu-Catalyzed Friedel–Crafts Asymmetric Alkylation. PMC. Available at: [Link]

• Ma, D., et al. (2023). Synthesis of Planar‐Chiral [2.2]Paracyclophane‐Based Oxazole‐Pyrimidine Ligands and Application in Nickel‐Catalyzed 1,2-Reduction. Chinese Journal of Chemistry. Available at: [Link]

• Akiyama, T., et al. (2017). Bifunctional organocatalysts for the asymmetric synthesis of axially chiral benzamides. PubMed. Available at: [Link]

• Glorius, F. (2021). C–H Activation: Toward Sustainability and Applications. ACS Central Science. Available at: [Link]

• Al-Ghorbani, M., et al. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Sciforum. Available at: [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Wikipedia. Available at: [Link]

• Zhu, C., et al. (2016). Discovery of benzamides as potent human β3 adrenergic receptor agonists. PubMed. Available at: [Link]

• Larrosa, I., et al. (2017). The use of carboxylic acids as traceless directing groups for regioselective C–H bond functionalisation. Chemical Communications. Available at: [Link]

• Du, Y., et al. (2014). New hydrogen-bonding organocatalysts: Chiral cyclophosphazanes and phosphorus amides as catalysts for asymmetric Michael additions. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Herrera, R. P., et al. (2018). First Organocatalytic Asymmetric Synthesis of 1-Benzamido-1,4-Dihydropyridine Derivatives. Molecules. Available at: [Link]

• Alcaide, B., et al. (2017). Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. nanobioletters.com [nanobioletters.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - New hydrogen-bonding organocatalysts: Chiral cyclophosphazanes and phosphorus amides as catalysts for asymmetric Michael additions [beilstein-journals.org]
• 5. A Simple and Versatile Amide Directing Group for C–H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transition-Metal-Catalyzed C–H Bond Activation for the Formation of C–C Bonds in Complex Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cobalt-Catalyzed C–H Activation/Annulation of Benzamides with Fluorine-Containing Alkynes: A Route to 3- and 4-Fluoroalkylated Isoquinolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 14. d-nb.info [d-nb.info]
• 15. Enantioselective Synthesis of Atropisomeric Benzamides through Peptide-Catalyzed Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Enantioselective synthesis of atropisomeric benzamides through peptide-catalyzed bromination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Bifunctional organocatalysts for the asymmetric synthesis of axially chiral benzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis and Characterization of Some New C2 Symmetric Chiral Bisamide Ligands Derived from Chiral Feist’s Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Chiral N,N′-dioxide ligands: synthesis, coordination chemistry and asymmetric catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 20. Exploiting the Chiral Ligands of Bis(imidazolinyl)- and Bis(oxazolinyl)thiophenes—Synthesis and Application in Cu-Catalyzed Friedel–Crafts Asymmetric Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. lac.dicp.ac.cn [lac.dicp.ac.cn]

Protocols & Analytical Methods

Application Note: N,N-Dicyclohexylbenzamide as a Sterically Demanding Directing Group in Transition Metal Catalysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Self-Validating Protocols, and C-H Functionalization Workflows

Executive Summary

In the realm of late-stage functionalization and transition metal catalysis, controlling site-selectivity remains a paramount challenge. While tertiary amides are classic directing groups (DGs) for ortho-C-H functionalization, they often suffer from competing side reactions, such as nucleophilic acyl substitution, or poor conformational locking. N,N-Dicyclohexylbenzamide has emerged as a superior, sterically demanding directing group. The massive steric bulk of the dicyclohexyl rings physically shields the carbonyl carbon from unwanted nucleophilic attack while restricting C–N bond rotation. This forces the carbonyl oxygen into an optimal geometry to chelate transition metals (e.g., Ir, Pd, Ru), facilitating highly efficient and regioselective ortho-C-H bond cleavage [1].

This application note details the mechanistic causality behind utilizing N,N-dicyclohexylbenzamide in catalysis and provides self-validating protocols for Iridium-catalyzed ortho-borylation and Directed Ortho-Metalation (DoM).

Mechanistic Rationale: The Power of Steric Shielding

The efficacy of N,N-dicyclohexylbenzamide lies in its unique structural thermodynamics. In transition metal catalysis, the formation of a stable metallacycle intermediate (typically five-membered) is the kinetic bottleneck.

• Conformational Locking: The bulky cyclohexyl groups restrict the free rotation of the amide bond. This lowers the entropic penalty ( ΔS‡ ) required to achieve the reactive conformation where the carbonyl oxygen is perfectly aligned with the ortho-C-H bond.

• Prevention of Acyl Substitution: In pathways requiring strong bases (e.g., LDA or s-BuLi) or highly nucleophilic metal species, less hindered amides (like N,N-dimethylbenzamide) are prone to nucleophilic attack at the carbonyl carbon. The dicyclohexyl moiety acts as a physical barricade, funneling reactivity exclusively toward the ortho-proton [2].

Figure 1: Mechanistic rationale for the superiority of the N,N-dicyclohexyl directing group in catalysis.

Quantitative Comparison of Amide Directing Groups

The superiority of the dicyclohexyl variant is evident when comparing yields in standardized Iridium-catalyzed ortho-C-H borylation reactions [1].

Directing Group (Amide)	Yield of Ortho-Borylated Product (%)	Mechanistic Observation
N,N-Dimethylbenzamide	82%	Free rotation allows non-optimal conformations; minor side reactions observed.
N,N-Diethylbenzamide	92%	Increased bulk improves coordination geometry and limits rotation.
N,N-Dicyclohexylbenzamide	94%	Maximum steric locking; completely prevents carbonyl addition, highest conversion.

Key Application: Iridium-Catalyzed Ortho-C-H Borylation

The transformation of inert C-H bonds into versatile C-B bonds is a cornerstone of modern drug discovery, providing immediate precursors for Suzuki-Miyaura cross-coupling. N,N-Dicyclohexylbenzamide acts as an exceptional directing group for Ir-catalyzed borylation, coordinating to the 16-electron [Ir]-trisboryl active species.

Catalytic Cycle & Causality

The choice of [Ir(OMe)(COD)]2 over [Ir(Cl)(COD)]2 is highly intentional. The methoxide ligand readily undergoes transmetalation with B2​pin2​ to form volatile MeOBpin , driving the thermodynamic equilibrium forward to rapidly generate the active 16-electron Ir(III) trisboryl catalyst. The carbonyl oxygen of the benzamide then coordinates to the vacant orbital of this Ir species, positioning the metal exactly adjacent to the ortho-C-H bond for oxidative cleavage.

Figure 2: Catalytic cycle of Ir-catalyzed ortho-C-H borylation directed by N,N-dicyclohexylbenzamide.

Protocol: Ir-Catalyzed Ortho-Borylation

Reagents Required:

• N,N-Dicyclohexylbenzamide (1.0 equiv, 0.5 mmol)

• Bis(pinacolato)diboron ( B2​pin2​ ) (1.5 equiv, 0.75 mmol)

• [Ir(OMe)(COD)]2 (1.5 mol%)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%)

• Anhydrous THF or Hexane (3.0 mL)

Step-by-Step Methodology:

• Catalyst Activation (Glovebox): In an argon-filled glovebox, charge an oven-dried Schlenk tube with [Ir(OMe)(COD)]2 (1.5 mol%) and dtbpy (3.0 mol%). Add 1.0 mL of anhydrous THF.

  • Causality: Stir for 10 minutes at room temperature. The solution will transition from yellow to a deep, dark red/brown. This color change is a self-validating indicator that the active Ir-trisboryl complex has successfully formed.

• Substrate Addition: Add B2​pin2​ (1.5 equiv) and N,N-dicyclohexylbenzamide (1.0 equiv) dissolved in the remaining 2.0 mL of THF.

• Reaction Execution: Seal the Schlenk tube tightly, remove it from the glovebox, and heat the mixture in an oil bath at 80 °C for 16 hours.

• Quenching & Workup: Cool the reaction to room temperature. Expose the mixture to air and add 5 mL of water to quench the active metal species. Extract the aqueous layer with Ethyl Acetate (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude mixture via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient).

Validation & Troubleshooting:

• TLC Monitoring: The borylated product typically runs slightly lower (more polar) than the starting material on silica TLC due to the pinacol boronate ester interacting with the silica. Use UV light (254 nm) and a phosphomolybdic acid (PMA) stain for visualization.

• Failure Analysis: If the initial color change in Step 1 does not occur, the [Ir(OMe)(COD)]2 has likely degraded (oxidized to Ir(IV)) due to moisture or oxygen exposure. Fresh precatalyst must be used.

Key Application: Directed Ortho-Metalation (DoM)

Beyond transition metal catalysis, the N,N-dicyclohexylbenzamide directing group is a powerhouse for Directed Ortho-Metalation (DoM) using organolithium reagents. In standard amides, strong bases like Lithium Diisopropylamide (LDA) or sec-Butyllithium (s-BuLi) can attack the carbonyl, leading to ketone byproducts. The dicyclohexyl group completely suppresses this pathway, allowing for clean deprotonation of the ortho-C-H bond [2].

Protocol: DoM and Electrophilic Quench

Reagents Required:

• N,N-Dicyclohexylbenzamide (1.0 equiv, 1.0 mmol)

• sec-Butyllithium (s-BuLi) (1.4 M in cyclohexane, 1.1 equiv)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.1 equiv)

• Electrophile (e.g., Iodine, I2​ , or Trimethyl borate, B(OMe)3​ ) (1.2 equiv)

• Anhydrous THF (5.0 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under vacuum and backfill with Argon (repeat 3x). Add N,N-dicyclohexylbenzamide (1.0 mmol) and TMEDA (1.1 mmol) in 5.0 mL of anhydrous THF.

  • Causality: TMEDA is critical; it coordinates to the lithium cation, breaking down hexameric organolithium aggregates into highly reactive monomers, significantly increasing the kinetic basicity of s-BuLi.

• Metalation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Dropwise add s-BuLi (1.1 equiv) over 5 minutes. Stir at -78 °C for 1 hour.

  • Causality: The extreme cold ensures kinetic control. The steric bulk of the dicyclohexyl groups acts as a physical shield, funneling the highly reactive s-BuLi exclusively to the ortho-proton.

• Electrophilic Trapping: Dropwise add the chosen electrophile (e.g., I2​ dissolved in 1 mL THF) at -78 °C. Stir for an additional 30 minutes, then allow the reaction to slowly warm to room temperature over 1 hour.

• Quenching: Quench the reaction by adding 5 mL of saturated aqueous NH4​Cl .

  • Self-Validation: The disappearance of the deep color of the lithiated intermediate upon addition of the electrophile/quenching agent confirms successful trapping.

• Isolation: Extract with Diethyl Ether (3 x 10 mL), wash with brine, dry over MgSO4​ , and concentrate. Purify via recrystallization or flash chromatography.

References

• Al Mamari, H.H. "Ir-Catalyzed ortho-C-H Borylation of Aromatic C(sp2)-H Bonds of Carbocyclic Compounds Assisted by N-Bearing Directing Groups." MDPI Reactions, 2024.
• "Direct alkylation of N,N-dialkyl benzamides with methyl sulfides under transition metal-free conditions.

Chromatographic purification methods for isolating N,N-Dicyclohexylbenzamide

An Application Guide to the Chromatographic Purification of N,N-Dicyclohexylbenzamide

Abstract

This comprehensive guide provides detailed application notes and protocols for the isolation and purification of N,N-Dicyclohexylbenzamide (DCBA), a tertiary amide with significant applications in organic synthesis and materials science. We delve into the foundational principles of chromatographic separation, tailoring the discussion to the specific physicochemical properties of DCBA. This document outlines field-proven methodologies for normal-phase flash chromatography and reversed-phase preparative high-performance liquid chromatography (HPLC), designed to guide researchers and drug development professionals in achieving high-purity material suitable for downstream applications. Each protocol is structured to be self-validating, with an emphasis on the rationale behind experimental choices, from solvent selection to method optimization, ensuring both scientific rigor and practical utility.

Introduction: The Purification Imperative

N,N-Dicyclohexylbenzamide (Molecular Formula: C₁₉H₂₇NO, Molecular Weight: 285.4 g/mol ) is a sterically hindered tertiary amide.[1] Its robust structure makes it a valuable intermediate in the synthesis of complex organic molecules and a candidate for development in materials science. The synthetic routes to DCBA, often involving the coupling of dicyclohexylamine with a benzoic acid derivative, can yield a crude product containing unreacted starting materials, coupling reagents, and various by-products. For its effective use in sensitive applications, such as pharmaceutical development or catalysis research, achieving a high degree of purity is not merely desirable but essential.

Chromatography stands as the paramount technique for the purification of such molecules. Its efficacy lies in the differential partitioning of components between a stationary phase and a mobile phase, allowing for the precise separation of the target compound from its impurities. This guide will explore two primary, scalable chromatographic methods: flash chromatography for rapid, bulk purification and preparative HPLC for high-resolution final polishing.

Analyte Characterization: Physicochemical Properties of N,N-Dicyclohexylbenzamide

A successful purification strategy is built upon a thorough understanding of the target molecule's properties. The structure of DCBA, featuring a polar amide core flanked by a phenyl ring and two non-polar cyclohexyl groups, defines its chromatographic behavior.

Property	Value / Description	Chromatographic Implication
Molecular Formula	C₁₉H₂₇NO	-
Molecular Weight	285.4 g/mol [1]	Influences diffusion and loading capacity.
Polarity	Moderately polar / Lipophilic	Highly suitable for normal-phase chromatography on silica. The large hydrophobic surface area also allows for strong retention in reversed-phase systems.
Solubility	Soluble in chlorinated solvents (DCM), ethyl acetate, acetone, and THF. Limited solubility in alkanes (hexane) and very low solubility in water.[2]	Dictates the choice of sample loading technique and mobile phase composition. For normal-phase, dissolution in a minimal amount of DCM is ideal. For reversed-phase, solvents like DMSO or methanol may be required.
Potential Impurities	Dicyclohexylamine (basic), Benzoic Acid (acidic), Benzoyl Chloride (reactive), N,N'-Dicyclohexylurea (DCU) (polar, neutral byproduct from DCC coupling).[3][4][5]	The diverse polarities and functionalities of potential impurities necessitate a robust separation method. The presence of acidic or basic impurities may require mobile phase modifiers to ensure good peak shape.

Purification Strategy: A Logic-Driven Workflow

Choosing the optimal purification method depends on the required purity, scale, and the nature of the impurities. The following workflow provides a logical path from crude material to a highly purified final product.

Sources

• 1. Benzamide, N,N-dicyclohexyl- | C19H27NO | CID 95053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 1759-68-8: N-Cyclohexylbenzamide | CymitQuimica [cymitquimica.com]
• 3. info.ornl.gov [info.ornl.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Troubleshooting poor solubility of N,N-Dicyclohexylbenzamide in aqueous media

Welcome to the technical support guide for N,N-Dicyclohexylbenzamide. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the poor aqueous solubility of this compound. Here, we provide in-depth, field-tested insights and practical protocols to help you achieve successful experimental outcomes.

Understanding the Challenge: The Physicochemical Properties of N,N-Dicyclohexylbenzamide

N,N-Dicyclohexylbenzamide is a highly lipophilic molecule, a characteristic that is fundamental to its behavior in aqueous environments. Its chemical structure, featuring a central benzamide group flanked by two non-polar cyclohexyl rings, results in a significant hydrophobic profile.

Property	Value	Implication for Aqueous Solubility
Molecular Formula	C₁₉H₂₇NO	The large number of carbon and hydrogen atoms contributes to its non-polar nature.
Molecular Weight	285.4 g/mol [1]	A higher molecular weight often correlates with lower aqueous solubility.
Calculated XLogP3	5.5[1]	This high value indicates extreme lipophilicity and predicts very poor water solubility.[1]

The high XLogP3 value is a strong indicator of the compound's preference for fatty, non-polar environments over water, explaining why it is so difficult to dissolve in aqueous media. This guide will walk you through various strategies to overcome this inherent challenge.

Troubleshooting Flowchart: A Guide to Solubilization

Before diving into detailed questions, this flowchart provides a logical path for troubleshooting the poor solubility of N,N-Dicyclohexylbenzamide.

Sources

• 1. ijsrtjournal.com [ijsrtjournal.com]

Technical Support Center: Resolving HPLC Peak Tailing in N,N-Dicyclohexylbenzamide Quantitative Analysis

Welcome to the technical support center for the quantitative analysis of N,N-Dicyclohexylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues with peak tailing in High-Performance Liquid Chromatography (HPLC). An ideal chromatographic peak is a symmetrical, Gaussian shape, which is crucial for accurate quantification and resolution.[1] Peak tailing, an asymmetry where the latter half of the peak is broader, can compromise these critical aspects of your analysis.[2]

This resource provides a structured approach, starting with frequently asked questions for rapid problem identification, followed by in-depth troubleshooting guides and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for my N,N-Dicyclohexylbenzamide analysis?

A1: Peak tailing is a distortion where the peak's trailing edge is broader than its leading edge, resulting in an asymmetrical shape.[3] For quantitative analysis of N,N-Dicyclohexylbenzamide, this is problematic because it can lead to inaccurate peak integration, reduced resolution from nearby impurities, and indicates suboptimal separation conditions, ultimately affecting the reliability and accuracy of your results.[2][4]

Q2: What are the most common causes of peak tailing for a compound like N,N-Dicyclohexylbenzamide?

A2: N,N-Dicyclohexylbenzamide, as a benzamide derivative, is a basic compound.[4] The most frequent cause of peak tailing for such compounds in reversed-phase HPLC is secondary interactions between the basic analyte and residual silanol groups on the silica-based stationary phase.[5] Other significant causes include column overload, inappropriate mobile phase pH, and extra-column volume.[5][6]

Q3: How does the pH of the mobile phase affect the peak shape of N,N-Dicyclohexylbenzamide?

A3: Mobile phase pH is a critical factor.[7][8] For basic compounds like N,N-Dicyclohexylbenzamide, a mobile phase pH close to the analyte's pKa can lead to a mixed population of ionized and unionized forms, causing peak distortion.[7] Furthermore, at a mid-range pH (e.g., >3), residual silanol groups on the silica column packing can be ionized and interact with the protonated basic analyte, causing significant tailing.[1][9]

Q4: Can my sample injection volume or concentration cause peak tailing?

A4: Yes. This is known as column overload. There are two types: mass overload (injecting too high a concentration) and volume overload (injecting too large a volume).[10][11] Mass overload can saturate the stationary phase at the column inlet, leading to a characteristic "shark-fin" peak shape, which is a form of tailing.[12] A simple way to check for this is to dilute your sample tenfold and reinject; if the peak shape improves, mass overload is a likely cause.[9]

Q5: What is a quick first step I can take to try and resolve peak tailing?

A5: A highly effective initial step is to adjust the mobile phase pH. Lowering the pH to 3.0 or below often protonates the silanol groups, minimizing their secondary interaction with your basic analyte.[2][5] Using a mobile phase additive like 0.1% formic acid or phosphoric acid can achieve this.[4][5] Ensure your column is stable at low pH conditions.[5]

In-Depth Troubleshooting Guide

A systematic approach is crucial for effectively diagnosing and resolving peak tailing. The following sections detail the primary causes and provide structured solutions.

Secondary Silanol Interactions: The Primary Culprit

In reversed-phase HPLC, the primary retention mechanism is hydrophobic interaction. However, for basic compounds like N,N-Dicyclohexylbenzamide, secondary polar interactions with ionized residual silanol groups (Si-O⁻) on the silica stationary phase are a major cause of peak tailing.[9] These interactions create a secondary, stronger retention mechanism for a portion of the analyte molecules, causing them to elute later and create a tailing peak.[13]

Solutions:

• Mobile Phase pH Adjustment: Lowering the mobile phase pH to ≤ 3 suppresses the ionization of silanol groups, thereby reducing these unwanted secondary interactions.[2]

• Use of Mobile Phase Additives: Incorporating a buffer or an acidic additive like formic acid or trifluoroacetic acid (TFA) helps maintain a stable, low pH.[14] For UV detection, increasing buffer concentration (e.g., phosphate buffer to 25 mM) can also help by increasing the ionic strength of the mobile phase, which can mask silanol interactions.[5]

• Employ Modern, High-Purity Columns: Use columns that are end-capped or have a polar-embedded stationary phase. End-capping chemically modifies residual silanol groups to make them less active.[1][9] Modern columns made with high-purity silica have a lower concentration of active silanol groups to begin with.[15]

Visualizing the Problem: Silanol Interaction

Caption: Effect of mobile phase pH on silanol interactions.

Column Overload

Injecting too much sample mass or volume can lead to peak distortion.[10]

• Mass Overload: Occurs when the sample concentration is too high, saturating the stationary phase. This often results in a peak with a sharp front and a sloping tail.[10][11]

• Volume Overload: Happens when the injection volume is too large, causing the sample band to spread excessively at the column inlet. This typically leads to broader, more symmetrical peaks, but can also contribute to tailing.[10]

Solutions:

• Reduce Sample Concentration: Perform a dilution study. Dilute the sample by a factor of 5 or 10 and re-inject. If the peak shape improves, you were likely experiencing mass overload.[9]

• Decrease Injection Volume: Reduce the volume of sample injected onto the column.[16][17]

• Use a Higher Capacity Column: Consider a column with a larger internal diameter or a stationary phase with a higher carbon load, which increases its sample loading capacity.[9]

Extra-Column Effects

Peak broadening and tailing can be introduced by factors outside of the column itself. This is known as "extra-column volume" or "dead volume."[1]

Causes:

• Excessively long or wide-bore tubing between the injector, column, and detector.[6]

• Poorly made connections or fittings.[6]

• A void or channel in the column packing at the inlet.[17]

Solutions:

• Minimize Tubing Length and Diameter: Use narrow internal diameter (e.g., 0.005") PEEK tubing and keep connections as short as possible.[1]

• Check Fittings: Ensure all fittings are properly tightened to avoid leaks and dead volume.

• Column Maintenance: If a void at the column inlet is suspected, it may be possible to reverse-flush the column (check manufacturer's instructions first).[9] Regular use of guard columns can protect the analytical column from contamination and physical degradation.[18]

Experimental Protocols

Here are step-by-step protocols to systematically troubleshoot peak tailing.

Protocol 1: Diagnosing the Cause of Peak Tailing

This workflow will help you differentiate between chemical (mobile phase, secondary interactions) and physical (overload, extra-column volume) causes.

Sources

• 1. chromtech.com [chromtech.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. labcompare.com [labcompare.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. bvchroma.com [bvchroma.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. lctsbible.com [lctsbible.com]
• 14. Your Guide to Select the buffer in HPLC development part 2 | PharmaCores [pharmacores.com]
• 15. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 16. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Overcoming Steric Hindrance in N,N-Dicyclohexylbenzamide Synthesis

Introduction

Welcome to the Technical Support Center for advanced amidation workflows. Synthesizing N,N-dicyclohexylbenzamide presents a classic kinetic challenge: the massive steric bulk of the two cyclohexyl rings on dicyclohexylamine (DCHA) severely restricts the trajectory of nucleophilic attack on the activated carbonyl carbon. This guide provides causality-driven troubleshooting, quantitative reagent comparisons, and self-validating protocols to bypass these steric limitations and achieve high-yield amide bond formation.

Diagnostic Workflow: Amidation of Hindered Amines

Diagnostic decision tree for resolving low yields in sterically hindered amidation reactions.

Section 1: Frequently Asked Questions (Mechanistic Insights)

Q: Why do standard coupling reagents like DCC or EDC/HOBt fail to produce N,N-dicyclohexylbenzamide efficiently? A: The failure is rooted in competing reaction kinetics. Carbodiimides like DCC and EDC react with benzoic acid to form a highly reactive O-acylisourea intermediate[1]. For unhindered amines, nucleophilic attack on this intermediate is rapid. However, the extreme steric shielding of the nitrogen lone pair in dicyclohexylamine drops the rate of nucleophilic attack significantly. This delay allows the O-acylisourea to undergo an intramolecular rearrangement (an O-to-N acyl shift), forming a thermodynamically stable, unreactive N-acylurea byproduct[1]. Because the intermediate is consumed in this dead-end pathway, your amine remains unreacted.

Q: If carbodiimides are prone to rearrangement, why not just use a stronger base like DIPEA? A: DIPEA (N,N-Diisopropylethylamine) is highly sterically hindered itself and a strong base (aqueous pKa = 10.1)[2]. While it effectively deprotonates the carboxylic acid to initiate activation, it does not accelerate the nucleophilic attack of the hindered dicyclohexylamine. In fact, using excess base without a nucleophilic catalyst can sometimes degrade sensitive active esters. Instead of a stronger base, you need a nucleophilic catalyst like DMAP (4-Dimethylaminopyridine) or a different activation strategy entirely.

Q: What makes DMTMM a superior alternative for this specific synthesis? A: DMTMM (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) operates via a superactive ester mechanism. The benzoic acid displaces a methoxy group on the triazine ring to form a triazinyl ester[1]. Unlike O-acylisourea, this triazinyl ester cannot undergo the O-to-N rearrangement. Furthermore, DMTMM is uniquely stable in protic solvents and water, enabling amidation without strict anhydrous conditions[3]. It has been explicitly proven to excel in coupling sterically hindered amines where traditional reagents fail[1].

Section 2: Quantitative Reagent Comparison

To select the optimal reagent for N,N-dicyclohexylbenzamide synthesis, compare the kinetic and operational profiles of common activation strategies.

Coupling Strategy	Intermediate Formed	Susceptibility to Rearrangement	Efficacy for Hindered Amines	Byproduct Removal
EDC / HOBt	O-Acylisourea / OBt ester	High (O-to-N shift)[1]	Poor	Aqueous wash (EDC urea is water-soluble)
HATU / DIPEA	O-At ester	Low	Moderate to Good	Chromatography usually required
Acid Chloride / DMAP	Acylpyridinium ion	None	Excellent	Aqueous wash / Extraction
DMTMM	Triazinyl ester	None	Excellent[1]	Aqueous wash (Triazinone is water-soluble)[1]

Section 3: Troubleshooting Guides

Issue 1: Accumulation of Unreacted Starting Materials

Symptoms: TLC or LC-MS shows complete consumption of benzoic acid, but dicyclohexylamine remains largely intact. A new, non-product peak appears (often the N-acylurea). Root Cause: The activation step worked, but the amine attack was too slow, leading to intermediate degradation via rearrangement. Solution:

• Abandon carbodiimides (EDC/DCC).

• Switch to the Acid Chloride / DMAP protocol. DMAP acts as an acyl transfer catalyst, forming a highly electrophilic acylpyridinium intermediate that protrudes into the solvent, making it more accessible to the bulky dicyclohexylamine.

Issue 2: Poor Yields in Biphasic/Aqueous Conditions

Symptoms: When attempting a Schotten-Baumann reaction (benzoyl chloride + aqueous NaOH + amine in organic solvent), the yield of N,N-dicyclohexylbenzamide is exceptionally low, and benzoic acid is recovered. Root Cause: The hydrolysis of benzoyl chloride by hydroxide ions outpaces the nucleophilic attack by the hindered dicyclohexylamine. Solution:

• Eliminate water from the system and use an anhydrous organic base (e.g., Triethylamine or N-Methylmorpholine)[2].

• Alternatively, if aqueous conditions are mandatory, switch the coupling reagent to DMTMM , which is highly resistant to hydrolysis and specifically recommended for sterically hindered amines in protic media[3].

Section 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Each includes specific checkpoints to ensure the reaction is proceeding along the correct mechanistic pathway.

Protocol A: Anhydrous Acid Chloride Amidation with DMAP Catalysis

This is the most robust method for forcing the amidation of highly hindered secondary amines.

Reagents:

• Benzoyl chloride (1.1 equiv)

• Dicyclohexylamine (1.0 equiv)

• Triethylamine (TEA) (2.0 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Argon). Add dicyclohexylamine (1.0 equiv), TEA (2.0 equiv), and DMAP (0.1 equiv) to anhydrous DCM (0.2 M relative to the amine).

• Cooling: Submerge the flask in an ice-water bath (0 °C). Causality: Cooling prevents exothermic degradation of the highly reactive acylpyridinium intermediate.

• Activation: Add benzoyl chloride (1.1 equiv) dropwise over 15 minutes.

  • Validation Checkpoint: A white precipitate (triethylammonium chloride) should begin forming almost immediately, confirming the activation and acyl transfer process.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–18 hours.

• Quenching & Workup: Dilute the mixture with additional DCM. Wash sequentially with 1M HCl (to remove unreacted amines and DMAP), saturated NaHCO₃ (to remove residual benzoic acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude N,N-dicyclohexylbenzamide.

Protocol B: DMTMM-Mediated Amidation in Protic Solvents

Ideal when avoiding toxic acid chlorides or when working with substrates that require milder, moisture-tolerant conditions.

Reagents:

• Benzoic acid (1.0 equiv)

• Dicyclohexylamine (1.1 equiv)

• DMTMM (chloride salt) (1.2 equiv)

• N-Methylmorpholine (NMM) (2.0 equiv)

• Methanol or THF/Water mixture

Step-by-Step Methodology:

• Dissolution: Dissolve benzoic acid (1.0 equiv) and dicyclohexylamine (1.1 equiv) in Methanol (0.2 M).

• Base Addition: Add NMM (2.0 equiv) and stir for 5 minutes. Causality: NMM ensures the carboxylic acid is fully deprotonated to the carboxylate, which is required to attack the DMTMM reagent.

• Activation: Add DMTMM (1.2 equiv) in one portion.

  • Validation Checkpoint: The reaction mixture should remain homogenous. Unlike carbodiimides, no insoluble urea byproducts will form. The byproduct, a triazinone, is highly soluble in polar and aqueous solvents[1].

• Propagation: Stir at room temperature for 16–24 hours.

• Workup: Evaporate the methanol. Redissolve the residue in Ethyl Acetate. Wash with water (3x) to completely remove the water-soluble triazinone byproduct and NMM hydrochloride[3].

• Isolation: Dry the organic layer, filter, and evaporate to obtain the pure amide.

References

• Overview of Peptide Coupling Reagents. ChemPep.
• Reagent of the month - March- DMTMM. SigutLabs.
• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications.

Sources

• 1. chempep.com [chempep.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reagent of the month - March- DMTMM - SigutLabs [sigutlabs.com]

Best solvent systems for the recrystallization of crude N,N-Dicyclohexylbenzamide

An N,N-Dicyclohexylbenzamide Recrystallization Technical Support Center

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of N,N-Dicyclohexylbenzamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for challenges encountered during the recrystallization of this compound. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification processes effectively.

Frequently Asked Questions (FAQs)

Q1: What is the theoretical solubility profile of N,N-Dicyclohexylbenzamide and how does it guide solvent selection?

A1: The molecular structure of N,N-Dicyclohexylbenzamide is the primary determinant of its solubility. It features a polar tertiary amide core (a hydrogen bond acceptor) flanked by a phenyl group and two large, non-polar cyclohexyl rings.[1] The bulky, hydrophobic nature of the dicyclohexyl and phenyl groups dominates the molecule's character, making it largely non-polar.

This structure leads to the following predicted solubility profile:

• High Solubility: Expected in non-polar to moderately polar aprotic solvents like toluene, diethyl ether, tetrahydrofuran (THF), dichloromethane (DCM), and ethyl acetate. These solvents effectively solvate the large hydrocarbon portions of the molecule through van der Waals forces.[1]

• Low to Negligible Solubility: Expected in highly polar solvents. As a tertiary amide, it lacks an N-H bond and cannot act as a hydrogen bond donor, which significantly limits its solubility in protic solvents like water or, to a lesser extent, methanol and ethanol.[1]

This profile suggests that the most successful recrystallizations will likely involve either a moderately polar single solvent or, more likely, a mixed-solvent system that pairs a "good" moderately polar solvent with a non-polar "anti-solvent."

Q2: What are the essential characteristics of a good recrystallization solvent?

A2: The ideal solvent for recrystallization must meet several critical criteria to ensure both high purity and good recovery:[2][3]

• Temperature-Dependent Solubility: The compound should be highly soluble in the solvent at its boiling point but sparingly soluble at low temperatures (e.g., room temperature or in an ice bath). This differential is the driving force for crystallization upon cooling.[2]

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor after crystallization).[4]

• Chemical Inertness: The solvent must not react with the compound being purified.[4]

• Volatility: The solvent should have a relatively low boiling point so it can be easily removed from the purified crystals during the drying process.

• Safety: Less toxic and less flammable solvents are always preferred.

Q3: When is a mixed-solvent system necessary and how does it work?

A3: A mixed-solvent system is employed when no single solvent meets the required temperature-dependent solubility criteria.[5] For instance, your compound might be extremely soluble in one solvent (like DCM) even when cold, and almost completely insoluble in another (like hexane) even when hot.

The technique involves dissolving the crude compound in a minimum amount of the hot "good" solvent in which it is very soluble. Then, the "poor" solvent (or anti-solvent), in which the compound is insoluble, is added dropwise to the hot solution until a persistent slight cloudiness (turbidity) is observed.[5] This cloudiness indicates that the solution is now saturated. A few more drops of the "good" solvent are added to redissolve the precipitate, and the clear solution is then allowed to cool slowly, inducing the formation of pure crystals. For this to work, the two solvents must be fully miscible with each other.[6]

Troubleshooting Guide

Q1: My compound has "oiled out" into liquid droplets instead of forming solid crystals. What went wrong and how can I fix it?

A1: "Oiling out" occurs when the dissolved compound comes out of solution at a temperature above its melting point, forming a liquid instead of a solid crystalline lattice.[5] This is a common issue when the solution is too saturated or the solvent is too non-polar for the compound.

Solutions:

• Increase Solvent Volume: The most immediate fix is to return the mixture to the heat source and add more of the "good" solvent to decrease the saturation. If using a mixed-solvent system, add more of the solvent in which the compound is more soluble.[7] This ensures the compound stays dissolved until the solution has cooled to a temperature below its melting point.

• Change Solvent System: The solvent system may be too non-polar. If you are using an ethyl acetate/hexane system, for example, try re-dissolving the oil in more hot ethyl acetate and allowing it to cool without adding as much hexane.

• Promote Slow Cooling: Rapid cooling can sometimes shock the compound out of solution. Ensure the flask is allowed to cool slowly to room temperature before moving it to an ice bath. Insulating the flask can help.

Q2: The solution has cooled, but no crystals have formed. What should I do?

A2: A lack of crystal formation indicates that the solution is not sufficiently saturated at the lower temperature. Your compound is likely too soluble in the chosen solvent system.

Solutions:

• Induce Nucleation:

  • Scratch Method: Gently scratch the inside surface of the flask with a glass stirring rod at the air-liquid interface. The microscopic scratches on the glass provide nucleation sites for crystal growth to begin.[7]

  • Seed Crystals: If you have a small amount of pure N,N-Dicyclohexylbenzamide, add a single tiny crystal to the cooled solution. This "seed" provides a template for other molecules to crystallize upon.[7]

• Increase Concentration: Gently heat the solution and boil off some of the solvent to increase the concentration of your compound. Then, allow it to cool again.[7]

• Add Anti-Solvent (if applicable): If you are using a single solvent, you can try adding a miscible anti-solvent (like hexane if you used ethyl acetate) dropwise to the cooled solution until it becomes turbid, then let it stand.[8]

Q3: My final yield of pure crystals is very low. How can I improve recovery?

A3: Low recovery is a common challenge in recrystallization and can stem from several factors.[9]

Potential Causes & Solutions:

• Using Too Much Solvent: The most common error is dissolving the crude product in an excessive volume of hot solvent. This keeps a significant portion of your product dissolved in the mother liquor even after cooling. Solution: Always use the minimum amount of hot solvent required to just dissolve your crude solid.

• Premature Crystallization: If the compound crystallizes too early during a hot gravity filtration step, significant product can be lost on the filter paper. Solution: Use a stemless funnel and pre-heat the funnel and filter paper by pouring hot solvent through it immediately before filtering your solution.[10] Keep the solution heated during filtration.

• Incomplete Crystallization: Ensure the solution is cooled sufficiently. After cooling to room temperature, place the flask in an ice-water bath for at least 20-30 minutes to maximize crystal precipitation.[2]

• Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve some of your product. Solution: Always wash the crystals on the filter with a small amount of ice-cold recrystallization solvent.[2]

Q4: My crystals are colored or still show impurities by analysis (TLC, NMR). What are my options?

A4: This indicates that impurities are co-crystallizing with your product, which can happen if the impurities have similar solubility profiles or are trapped within the crystal lattice.[11]

Solutions:

• Perform a Second Recrystallization: Repeating the recrystallization process with the once-purified material is often sufficient to remove remaining impurities.

• Use Activated Charcoal: If the impurities are colored, they can often be removed with activated charcoal. Add a very small amount (e.g., the tip of a spatula) of activated charcoal to the hot, dissolved solution and swirl for a few minutes. The colored impurities will adsorb to the charcoal's surface. Remove the charcoal via hot gravity filtration through fluted filter paper or a Celite pad before allowing the solution to cool.[8] Caution: Adding charcoal to a boiling solution can cause violent bumping. Add it to the hot, but not boiling, solution.

• Consider Chromatography: If recrystallization fails to remove a persistent impurity, column chromatography is the next logical purification step.[8] For N,N-Dicyclohexylbenzamide, a good starting solvent system for silica gel chromatography would be a mixture of hexanes and ethyl acetate.

Experimental Protocols & Data

Table 1: Potential Solvent Systems for N,N-Dicyclohexylbenzamide

Solvent A ("Good" Solvent)	Solvent B ("Anti-Solvent")	Boiling Point (°C) (A / B)	Miscible?	Comments
Ethyl Acetate	Hexane	77 / 69	Yes	Excellent starting choice. Offers a good polarity differential.[6]
Acetone	Water	56 / 100	Yes	May be too polar, but worth testing. Risk of oiling out if cooled too fast.[5]
Dichloromethane (DCM)	Hexane	40 / 69	Yes	Low boiling point of DCM can make it tricky to keep the solution hot. Use with care in a well-ventilated fume hood.[6]
Toluene	Hexane	111 / 69	Yes	Higher boiling point of Toluene may be advantageous for dissolving stubborn solids.
Ethanol	Water	78 / 100	Yes	The compound is likely too soluble in ethanol for good recovery, but this is a classic pair for moderately polar compounds.[5]

Protocol 1: Small-Scale Solvent Screening

This protocol helps you quickly identify a promising solvent system using a small amount of crude material.

• Place ~20-30 mg of crude N,N-Dicyclohexylbenzamide into a small test tube.

• Add a potential solvent (e.g., ethyl acetate) dropwise at room temperature, agitating after each drop. If the solid dissolves easily, the solvent is too good for single-solvent recrystallization.

• If it is insoluble at room temperature, heat the test tube in a hot water bath and continue adding the solvent dropwise until the solid just dissolves.

• Remove the test tube from the heat and allow it to cool to room temperature, then place it in an ice bath.

• Observe:

  • Ideal Single Solvent: A large crop of crystals forms upon cooling.

  • Candidate for Mixed System: The solid remains dissolved even when cold. To this solution, add a miscible anti-solvent (e.g., hexane) dropwise until turbidity appears. If this is successful, you have found a good mixed-solvent pair.[5]

Protocol 2: Recrystallization Using a Mixed-Solvent System (Ethyl Acetate/Hexane)

• Place the crude N,N-Dicyclohexylbenzamide in an Erlenmeyer flask of appropriate size.

• Add the "good" solvent (ethyl acetate) in small portions while heating the flask on a hotplate with swirling. Add just enough hot solvent to completely dissolve the solid.

• While keeping the solution hot, add the "anti-solvent" (hexane) dropwise with continuous swirling.

• Continue adding the anti-solvent until you observe a faint, persistent cloudiness. This is the point of saturation.

• Add 1-2 drops of the "good" solvent (ethyl acetate) back into the hot solution until the cloudiness just disappears, resulting in a clear, saturated solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin.

• Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize crystallization.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the collected crystals with a small amount of ice-cold ethyl acetate/hexane mixture to remove any adhering mother liquor.

• Dry the crystals under vacuum to remove residual solvent.

Workflow & Diagrams

Recrystallization Solvent Selection Workflow

The following diagram outlines the logical decision-making process for selecting an appropriate solvent system for the recrystallization of N,N-Dicyclohexylbenzamide.

Caption: A decision-making workflow for selecting a recrystallization solvent system.

References

• University of California, Davis. (n.d.). Recrystallization. Chem 2BH Honors Lab Manual. Retrieved from [Link]

• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. NIUS Chemistry Experiments. Retrieved from [Link]

• Quora User. (2024, May 6). What is the multi-solvent recrystallization process? Quora. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). 4. Crystallization. Department of Chemistry. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.3F: Mixed Solvents. Chemistry LibreTexts. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• ScienceMadness Discussion Board. (2018, January 10). How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Retrieved from [Link]

• Edelmann, F. T. (2020, November 2). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Fickelscherer, R. J., et al. (2021, January 12). Effective solvent system selection in the recrystallization purification of pharmaceutical products. AIChE Journal. Retrieved from [Link]

• University of Canterbury. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. mt.com [mt.com]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. aiche.onlinelibrary.wiley.com [aiche.onlinelibrary.wiley.com]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. Sciencemadness Discussion Board - How do I best conduct a recrystallization when the impurities are similar solubilities as the product? - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

Validating N,N-Dicyclohexylbenzamide Purity: A Comparative Guide to qNMR vs. Traditional Chromatography

N,N-Dicyclohexylbenzamide is a sterically hindered amide frequently utilized as an intermediate in organic synthesis and as a model compound in structural studies. Accurately determining the absolute purity of such compounds is a critical bottleneck in drug development and chemical manufacturing. While High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) have historically dominated quality control laboratories, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a superior primary analytical method for absolute purity assignment 1.

This guide objectively compares qNMR against traditional chromatographic alternatives and provides a self-validating experimental protocol for assessing the purity of N,N-Dicyclohexylbenzamide.

The Mechanistic Advantage of Quantitative NMR (qNMR)

At its core, qNMR leverages a fundamental physical truth: the integrated area of an NMR resonance signal is directly proportional to the molar concentration of the nuclei producing that signal 2.

In chromatographic techniques like HPLC-UV, the detector response depends on the molecule's extinction coefficient, which varies drastically between the analyte and its impurities. Consequently, HPLC requires an identical, highly pure reference standard of the target analyte to establish a calibration curve 3.

Conversely, qNMR is a primary ratio method. It achieves absolute quantification by comparing the integral of the analyte against a certified internal standard (IS) of a completely different chemical structure 4. For N,N-Dicyclohexylbenzamide, this eliminates the need for a pre-existing pure standard of the amide itself, drastically accelerating the validation workflow while maintaining metrological traceability equivalent to exhaustive mass balance methods [[5]]().

Comparison Guide: qNMR vs. Chromatographic Alternatives

The following table summarizes the operational and performance differences between qNMR and traditional chromatographic methods for purity validation.

Analytical Parameter	Quantitative NMR (qNMR)	HPLC-UV (Mass Balance)	GC-FID
Quantification Principle	Direct nuclear spin proportionality	UV-Vis absorption (Extinction Coeff.)	Flame ionization (Carbon count)
Reference Standard	Universal Internal Standard (e.g., Maleic Acid)	Identical target analyte standard	Identical target analyte standard
Response Factor	Universal (Response is identical for all protons)	Highly variable between compounds	Variable (requires calibration)
Impurity Profiling	Simultaneous quantification without standards	Requires individual impurity standards	Requires individual impurity standards
Sample Recovery	Non-destructive (fully recoverable)	Destructive	Destructive
Typical Accuracy	± 0.5% to 1.0%	± 1.0% to 2.0% (Mass balance dependent)	± 1.0% to 2.0%

Self-Validating Experimental Protocol: qNMR of N,N-Dicyclohexylbenzamide

To ensure scientific integrity, the following qNMR protocol is designed as a self-validating system. Every step includes internal checks to verify that the fundamental assumptions of qNMR (complete magnetization recovery and linear response) are met.

Materials Setup

• Analyte: N,N-Dicyclohexylbenzamide ( Mx​=285.43 g/mol ).

• Internal Standard (IS): Maleic Acid, NIST-traceable primary standard ( Mstd​=116.10 g/mol , Purity Pstd​=99.98% ). Note: Maleic acid provides a sharp singlet at ~6.26 ppm, which perfectly avoids the aromatic (7.30–7.50 ppm) and aliphatic (1.00–3.50 ppm) signals of the analyte.

• Solvent: DMSO- d6​ (100% deuterated) to ensure complete solubility of both the non-polar cyclohexyl groups and the polar IS.

Step 1: Precision Gravimetry (The Critical Causality)

• Action: Co-weigh approximately 20 mg of N,N-Dicyclohexylbenzamide and 5 mg of Maleic Acid directly into a static-free vial using a microbalance ( d=0.001 mg).

• Causality: Because qNMR calculates purity based on the mass ratio, gravimetric error propagates directly into the final purity value 6. Using a microbalance and avoiding transfer loss by weighing directly into the dissolution vial ensures metrological rigor.

Step 2: Solvation and Homogenization

• Action: Add 0.7 mL of DMSO- d6​ . Vortex and sonicate for 5 minutes until visually homogenous, then transfer to a 5 mm NMR tube.

• Causality: Incomplete dissolution skews the molar ratio. The solution must be perfectly clear to ensure all weighed mass is represented in the liquid phase.

Step 3: NMR Acquisition (System Validation)

• Action: Perform an Inversion-Recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the slowest relaxing proton. Set the relaxation delay ( D1​ ) to ≥5×T1​ .

• Causality: If D1​ is too short, the nuclei will not fully realign with the magnetic field between scans ( Z -axis magnetization), leading to signal saturation and artificially low integrals 2. A D1​ of 5×T1​ guarantees >99.3% signal recovery, making the measurement truly quantitative.

• Parameters: 90° excitation pulse, 64 scans (to achieve a Signal-to-Noise Ratio > 250:1), and a spectral width of 15 ppm.

Step 4: Data Processing and Purity Calculation

• Action: Apply a zero-filling factor (e.g., 64k points) and an exponential window function (LB = 0.3 Hz). Perform rigorous manual phase and baseline correction.

• Integration:

  • Integrate the Maleic Acid singlet at δ 6.26 ppm ( Nstd​=2 ).

  • Integrate the N,N-Dicyclohexylbenzamide aromatic protons at δ 7.30 - 7.50 ppm ( Nx​=5 ).

• Causality: Proper baseline correction ensures the integral area represents only the peak of interest, devoid of underlying noise or solvent artifacts.

The Absolute Purity Equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

(Where I = Integral area, N = Number of protons, M = Molar mass, m = Weighed mass, and P = Purity).

Workflow Diagram

qNMR purity validation workflow emphasizing causality from gravimetry to absolute quantification.

References

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay - ACS Publications - 1

• A Guide to Quantitative NMR (qNMR) - Emery Pharma - 2

• Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment - Benchchem - 3

• Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy - ACS Publications - 4

• Equivalency between Mass Balance and qNMR methodologies - USP - 5

• Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals - PubMed - 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. emerypharma.com [emerypharma.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Equavilency between Mass Balance and qNMR metholologies - General - qNMR Exchange [qnmr.usp.org]
• 6. Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium) - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Comparative Guide: Bulky Benzamide Derivatives in Asymmetric Organocatalysis

Asymmetric synthesis heavily relies on the precise spatial arrangement of transition states to achieve high enantioselectivity. While classical organocatalysts like L-proline have pioneered the field of enamine and iminium catalysis, their structural flexibility often limits stereocontrol in sterically demanding transformations. Enter bulky benzamide derivatives —a class of privileged chiral synthons engineered to overcome these limitations. By integrating sterically encumbered aryl groups with highly directional hydrogen-bond donors, these catalysts provide a rigid, highly controlled microenvironment for asymmetric induction.

As a Senior Application Scientist, I have structured this guide to provide a comparative analysis of bulky benzamide derivatives against traditional catalysts. This document details the mechanistic causality behind their superior performance and offers field-validated protocols for their application in drug development and fine chemical synthesis.

Mechanistic Causality: The Role of Steric Bulk and Hydrogen Bonding

The efficacy of bulky benzamide derivatives stems from a synergistic "push-pull" mechanism within the transition state:

• Conformational Locking (Steric Shielding): The introduction of a bulky benzamide moiety (e.g., 3,5-di-tert-butylphenyl or binaphthyl-derived benzamides) restricts the rotational degrees of freedom of the catalyst. This steric bulk effectively blocks one enantiotopic face of the reactive intermediate (such as an enamine), forcing the incoming electrophile to approach exclusively from the unshielded face.

• Electrophile Activation (Directional H-Bonding): Unlike the highly flexible carboxylic acid group in L-proline, the N-H bond of a benzamide acts as a highly directional hydrogen-bond donor. This interaction not only increases the electrophilicity of the substrate (e.g., a nitroolefin or aldimine) but also anchors it in a precise spatial orientation relative to the nucleophile.

This dual-action mechanism prevents the premature hydrolysis of intermediates and minimizes background racemic reactions, thereby dramatically enhancing both the enantiomeric excess (ee) and diastereomeric ratio (dr) of the final products. Recent studies have successfully leveraged these principles in the1 via multipoint recognition[2]. Furthermore, 3 have demonstrated exceptional recyclability and efficiency in asymmetric Michael reactions[3].

Workflow Visualization: The Benzamide-Directed Catalytic Cycle

Catalytic cycle of bulky benzamide-mediated asymmetric enamine catalysis.

Comparative Performance Analysis

To objectively evaluate the performance of bulky benzamide derivatives, we compare them against foundational catalysts in a benchmark asymmetric Michael addition (e.g., cyclohexanone addition to trans-β-nitrostyrene). The data highlights how structural modifications derived from 4[4] and C2-symmetric frameworks[3] translate to measurable gains in catalytic efficiency.

Catalyst Type	Structural Features	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (syn:anti)	Optimal Catalyst Loading
L-Proline (Baseline)	Secondary amine, flexible carboxylic acid H-bond donor.	65 - 75	70 - 75	80:20	20 mol%
Bulky Prolinamide	Secondary amine, rigidified bulky benzamide H-bond donor.	92 - 96	96 - 98	95:5	10 mol%
C2-Symmetric Squaramide-Benzamide	Dual H-bond donors, extended steric shielding network.	>98	>99	>98:2	1 - 5 mol%
Rh(III)-Benzamide Complex	Transition metal synergy, axial and central chirality control.	86 - 99	86 - 99	>95:5	4 mol%

Note: Rh(III)-catalyzed systems demonstrate how bulky benzamides can also act as powerful directing groups in C–H alkylation, 5 in a single stereodetermining step[5].

Self-Validating Experimental Protocol: Asymmetric Michael Addition

The following protocol details the use of a bulky proline-derived benzamide catalyst for the enantioselective Michael addition of ketones to nitroolefins. This workflow is designed as a self-validating system to ensure reproducibility and high stereofidelity.

Materials Required:

• Catalyst: (S)-N-(3,5-di-tert-butylphenyl)pyrrolidine-2-carboxamide (10 mol%)

• Nucleophile: Cyclohexanone (5.0 equiv)

• Electrophile: trans-β-Nitrostyrene (1.0 equiv)

• Solvent: Brine/Toluene biphasic mixture (or neat, depending on substrate solubility)

• Additive: Benzoic acid (10 mol%)

Step-by-Step Methodology:

• Catalyst Activation: In a dry 10 mL round-bottom flask, dissolve the bulky benzamide catalyst (0.05 mmol) and benzoic acid (0.05 mmol) in 1.0 mL of toluene. Stir at ambient temperature for 5 minutes.

  • Causality: Weak acid additives facilitate the hydrolysis of the product enamine, preventing catalyst trapping and accelerating turnover.

  • Validation Check: The solution must remain clear. Any precipitation indicates moisture contamination or a degraded catalyst, which will severely impact the ee%.

• Enamine Formation: Add cyclohexanone (2.5 mmol) to the catalyst solution. Stir for 15 minutes to allow the pre-equilibrium formation of the enamine intermediate.

• Electrophile Addition: Cool the reaction mixture to 0 °C. Slowly add trans-β-nitrostyrene (0.50 mmol) in one portion.

  • Causality: Lowering the temperature maximizes the rigidity of the hydrogen-bonded transition state, amplifying the steric differentiation of the enantiotopic faces by the bulky benzamide group.

• Reaction Monitoring: Stir the mixture at 0 °C for 24–48 hours. Monitor the consumption of the nitroolefin via TLC (Hexanes/EtOAc 4:1).

  • Validation Check: The disappearance of the bright yellow nitrostyrene spot indicates reaction completion. If the reaction stalls at <50% conversion, verify the water content of the cyclohexanone; excess water prematurely hydrolyzes the enamine before nucleophilic attack can occur.

• Quenching and Extraction: Quench the reaction with saturated aqueous NH₄Cl (2 mL). Extract the aqueous layer with ethyl acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product via flash column chromatography. Determine the diastereomeric ratio (dr) via ¹H NMR analysis of the crude mixture (integrating the syn vs. anti methine protons). Determine the enantiomeric excess (ee) via chiral HPLC.

Conclusion

The evolution from simple amino acids to highly engineered bulky benzamide derivatives represents a paradigm shift in asymmetric catalysis. By rationally designing the steric and electronic microenvironment of the catalyst, researchers can achieve near-perfect stereocontrol. Whether utilized in organocatalytic Michael additions or as directing groups in transition-metal catalysis, these robust chiral synthons are indispensable tools for modern drug development.

References

• Title: Bifunctional organocatalysts for the asymmetric synthesis of axially chiral benzamides Source: Beilstein Journal of Organic Chemistry URL
• Title: C2-Symmetric Chiral Squramide – Recyclable Organocatalyst for Asymmetric Michael Reactions Source: ResearchGate / The Journal of Organic Chemistry URL
• Title: A Comparative Guide to N-Boc-D-proline and Proline-Based Chiral Synthons in Asymmetric Synthesis Source: Benchchem URL
• Title: Enantioselective and Diastereoselective C–H Alkylation of Benzamides: Synergized Axial and Central Chirality via a Single Stereodetermining Step Source: ACS Catalysis URL

Sources

• 1. BJOC - Bifunctional organocatalysts for the asymmetric synthesis of axially chiral benzamides [beilstein-journals.org]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N,N-Dicyclohexylbenzamide

Understanding the Compound: A Hazard Profile of N,N-Dicyclohexylbenzamide

N,N-Dicyclohexylbenzamide (C19H27NO) is a solid with a molecular weight of approximately 285.4 g/mol .[2] Its structure consists of a benzamide core with two cyclohexyl groups attached to the nitrogen atom. While comprehensive toxicological data for this specific compound is limited, the precautionary principle dictates that it should be handled as a potentially hazardous substance. Amide-containing compounds can have a significant environmental impact if not disposed of correctly, with some exhibiting persistence in the environment and potential for bioaccumulation.[3] Therefore, proper waste management is crucial to minimize environmental pollution.[3]

Based on data from analogous compounds such as N,N'-Dicyclohexylcarbodiimide and other benzamide derivatives, we can infer the following potential hazards:

• Skin and Eye Irritation: Many organic amides can cause irritation upon contact with the skin and eyes.[4][5]

• Harmful if Swallowed or Inhaled: Ingestion or inhalation of fine dusts may be harmful.[4][6][7]

• Aquatic Toxicity: While specific data is unavailable, many complex organic molecules are toxic to aquatic life.[7][8]

Table 1: Inferred Hazard Profile and Precautionary Measures for N,N-Dicyclohexylbenzamide

Hazard Category	Potential Risk	Recommended Precautionary Statements
Acute Toxicity (Oral)	Harmful if swallowed.[6][7]	Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product. If swallowed, call a poison center or doctor.[7][9]
Skin Corrosion/Irritation	May cause skin irritation.[5]	Wear protective gloves. If on skin, wash with plenty of soap and water. If skin irritation occurs, get medical advice.[5][9]
Eye Damage/Irritation	May cause serious eye irritation.[5]	Wear eye protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][6]
Aquatic Toxicity	Potentially toxic to aquatic life with long-lasting effects.[7][8]	Avoid release to the environment. Collect spillage.[8]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of N,N-Dicyclohexylbenzamide is a multi-step process that begins with the user's decision to discard the material and ends with its final disposition by a licensed waste management facility. The following workflow is designed to ensure safety and regulatory compliance at every stage.

Diagram 1: N,N-Dicyclohexylbenzamide Disposal Workflow

Caption: Disposal workflow for N,N-Dicyclohexylbenzamide.

Experimental Protocol for Disposal

Objective: To safely prepare N,N-Dicyclohexylbenzamide waste for collection by a certified hazardous waste disposal service.

Materials:

• N,N-Dicyclohexylbenzamide waste (solid)

• Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, lab coat

• Compatible hazardous waste container (e.g., wide-mouth glass or polyethylene jar with a screw-top lid)

• Hazardous waste label

• Spatula or scoop

• Chemical fume hood

Procedure:

• Preparation and PPE: Before handling the waste, ensure you are in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure. Don the required PPE: nitrile gloves, safety goggles, and a lab coat.[6][9]

• Waste Segregation: Treat all N,N-Dicyclohexylbenzamide waste, including contaminated materials like weighing paper or gloves, as hazardous waste.[10] Do not mix it with non-hazardous waste.[10]

• Containerization:

  • Select a clean, dry, and compatible waste container with a secure lid.

  • Carefully transfer the solid N,N-Dicyclohexylbenzamide waste into the container using a spatula or scoop. Avoid generating dust.

  • Place any contaminated disposable materials (e.g., gloves, wipes) into the same container.

  • Securely fasten the lid on the container to prevent spills or leakage.[6]

• Labeling:

  • Affix a hazardous waste label to the container.

  • Clearly write the full chemical name: "N,N-Dicyclohexylbenzamide".

  • Indicate the potential hazards (e.g., "Irritant," "Harmful if Swallowed").

  • Note the date when the waste was first added to the container (accumulation start date).

• Storage:

  • Store the sealed and labeled container in a designated hazardous waste accumulation area within your laboratory. This area should be secure, well-ventilated, and away from general laboratory traffic.[6][8]

  • Ensure the storage area is segregated from incompatible materials, such as strong oxidizing agents.[5]

• Disposal Request:

  • Follow your institution's specific procedures for hazardous waste collection. This typically involves submitting a request to your Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal company.[10]

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and preparedness is key to mitigating risks.

In Case of a Spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Assess the Situation: From a safe distance, assess the extent of the spill. For small spills that you are trained and equipped to handle, proceed with cleanup. For large or unmanageable spills, contact your institution's EHS or emergency response team.

• Cleanup of Small Spills:

  • Don appropriate PPE, including respiratory protection if dust is present.

  • Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill absorbent).

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[4]

  • Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Waste Disposal: Label the container with the spilled chemical's name and "Spill Debris," and manage it as hazardous waste.[10]

In Case of Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[6][9] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

The Rationale for Stringent Disposal: Environmental and Regulatory Context

The disposal procedures outlined above are grounded in the principles of chemical safety and environmental protection. Amide compounds can be persistent in the environment, and their improper disposal, such as drain disposal, is strictly prohibited.[3][10] The preferred method for the ultimate disposal of organic chemical waste is high-temperature incineration by a licensed hazardous waste management facility.[11][12] This process ensures the complete destruction of the compound, converting it into less harmful substances like carbon dioxide, water, and nitrogen oxides, which are then treated by the facility's emission control systems. Landfilling in a specially designed hazardous waste landfill is a less preferred but acceptable alternative if incineration is not available.[13]

Adherence to these protocols is not only a matter of best practice but also a legal requirement under regulations set forth by bodies such as the Environmental Protection Agency (EPA) in the United States.[14][15] Failure to comply can result in significant penalties for both the individual researcher and the institution.

By following this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and responsible management of N,N-Dicyclohexylbenzamide waste, thereby protecting themselves, their colleagues, and the environment.

References

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. U.S. Environmental Protection Agency.
• N,N-dicyclohexyl-4-methoxybenzamide (EVT-3017369). EvitaChem.
• Waste-Free Method to Convert Polyesters to Valuable Chemical Compounds. AZoM.
• Amide Environmental Impact: Mitigation Str
• Benzamide, N,N-dicyclohexyl-.
• SAFETY DATA SHEET: N,N-Dicyclohexylmethylamine. Tokyo Chemical Industry.
• Chemical Properties of N-cyclohexyl-N-methyl-benzamide. Cheméo.
• Material Safety Data Sheet: N,N'-Dicyclohexylcarbodiimide. Spectrum Chemical.
• SAFETY DATA SHEET: N,N-DIETHYLBENZAMIDE. ChemicalBook.
• SAFETY DATA SHEET: N,N-Dimethylcyclohexylamine. Sigma-Aldrich.
• N,N-DIETHYLBENZAMIDE Chemical Properties, Uses, Production. ChemicalBook.
• SAFETY DATA SHEET: N,N'-Dicyclohexylcarbodiimide. Fisher Scientific.
• N,N-Dimethylbenzamide 611-74-5 wiki. Guidechem.
• Guide for Chemical Substances and Labor
• Amides Waste Compatibility: Key Insights for Safe Disposal. Lab Supplies.
• SAFETY DATA SHEET: N,N-Dimethylbenzamide. Thermo Fisher Scientific.
• Exploring transamidation and chemical recycling of β-amino amide-derived covalent adaptable networks.
• EPA HAZARDOUS WASTE CODES. U.S. Environmental Protection Agency.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• A safety and chemical disposal guideline for Minilab users. Helmholtz Centre for Environmental Research (UFZ).
• Waste Reduction in Amide Synthesis by a Continuous Method Based on Recycling of the Reaction Mixture.
• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
• The NIH Drain Discharge Guide.
• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency.
• Development Document for Effluent Guidelines & Standards for the Pesticide Chemicals Manufacturing Category. U.S. Environmental Protection Agency.
• EPA's Guide for Industrial Waste Management: Introduction. U.S. Environmental Protection Agency.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Benzamide, N,N-dicyclohexyl- | C19H27NO | CID 95053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Amide Environmental Impact: Mitigation Strategies and Insights [eureka.patsnap.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. vumc.org [vumc.org]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. ptb.de [ptb.de]
• 14. wku.edu [wku.edu]
• 15. epa.gov [epa.gov]